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16-O-Methylcafestol 16-O-Methylcafestol
Brand Name: Vulcanchem
CAS No.: 108214-28-4
VCID: VC0162675
InChI: InChI=1S/C21H30O3/c1-19-8-6-17-15(7-10-24-17)16(19)5-9-20-11-14(3-4-18(19)20)21(12-20,13-22)23-2/h7,10,14,16,18,22H,3-6,8-9,11-13H2,1-2H3/t14-,16-,18+,19-,20+,21+/m1/s1
SMILES: CC12CCC3=C(C1CCC45C2CCC(C4)C(C5)(CO)OC)C=CO3
Molecular Formula: C21H30O3
Molecular Weight: 330.468

16-O-Methylcafestol

CAS No.: 108214-28-4

Reference Standards

VCID: VC0162675

Molecular Formula: C21H30O3

Molecular Weight: 330.468

16-O-Methylcafestol - 108214-28-4

CAS No. 108214-28-4
Product Name 16-O-Methylcafestol
Molecular Formula C21H30O3
Molecular Weight 330.468
IUPAC Name [(1S,4S,12S,13R,16R,17R)-17-methoxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6-dien-17-yl]methanol
Standard InChI InChI=1S/C21H30O3/c1-19-8-6-17-15(7-10-24-17)16(19)5-9-20-11-14(3-4-18(19)20)21(12-20,13-22)23-2/h7,10,14,16,18,22H,3-6,8-9,11-13H2,1-2H3/t14-,16-,18+,19-,20+,21+/m1/s1
Standard InChIKey BDVVNPOGDNWUOI-GVOJMRIRSA-N
SMILES CC12CCC3=C(C1CCC45C2CCC(C4)C(C5)(CO)OC)C=CO3
Synonyms (3bS,5aS,7R,8R,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b,11,12-dodecahydro-7-methoxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-methanol
PubChem Compound 68103163
Last Modified Nov 11 2021
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